Cas no 23600-77-3 (Phenol, 4-bromo-,1-propanoate)

Phenol, 4-bromo-, 1-propanoate (CAS: [insert if available]) is a brominated phenolic ester with applications in organic synthesis and specialty chemical manufacturing. The compound features a reactive bromine substituent at the para position of the phenol ring, enhancing its utility in electrophilic aromatic substitution and cross-coupling reactions. The propanoate ester group improves solubility in organic solvents and offers potential for further functionalization. Its stability under controlled conditions makes it suitable for intermediates in pharmaceuticals, agrochemicals, or polymer modifiers. The product is typically supplied with high purity (>98%) and should be stored in a cool, dry environment to prevent degradation. Handling requires standard PPE due to potential irritant properties.
Phenol, 4-bromo-,1-propanoate structure
Phenol, 4-bromo-,1-propanoate structure
Product Name:Phenol, 4-bromo-,1-propanoate
CAS No:23600-77-3
MF:C9H9BrO2
MW:229.070562124252
CID:267741
Update Time:2025-05-28

Phenol, 4-bromo-,1-propanoate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-bromo-,1-propanoate
    • (4-bromophenyl) propanoate
    • 4-BROMOPHENYLPROPIONATE
    • 4-Brom-1-propionyloxy-benzol
    • 4-Bromophenyl Propanoate
    • EINECS 245-772-1
    • p-Bromophenyl propionate
    • Phenol,4-bromo-,propanoate
    • Inchi: 1S/C9H9BrO2/c1-2-9(11)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3
    • InChI Key: JPUYGYIPZTYGTI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC(CC)=O

Computed Properties

  • Exact Mass: 227.97900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.76450

Phenol, 4-bromo-,1-propanoate Customs Data

  • HS CODE:2915509000
  • Customs Data:

    China Customs Code:

    2915509000

    Overview:

    2915509000 Propionate and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915509000 propionic acid, its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Phenol, 4-bromo-,1-propanoate Pricemore >>

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Phenol, 4-bromo-,1-propanoate Related Literature

Additional information on Phenol, 4-bromo-,1-propanoate

Phenol, 4-bromo-,1-propanoate (CAS 23600-77-3): Properties, Applications, and Industry Insights

Phenol, 4-bromo-,1-propanoate (CAS 23600-77-3) is a specialized organic compound that has gained attention in various industrial and research applications. This brominated phenol derivative, also known as 4-bromophenyl propionate, combines the unique properties of phenolic compounds with the reactivity of bromine substitution. Its molecular structure features a propanoate ester group attached to a brominated phenol ring, making it valuable for synthetic chemistry and material science applications.

The growing interest in brominated phenolic compounds stems from their versatile applications in polymer stabilization, UV protection, and specialty chemical synthesis. Recent trends in green chemistry and sustainable materials have prompted researchers to explore compounds like Phenol, 4-bromo-,1-propanoate as potential alternatives to more hazardous substances. The compound's balanced properties between reactivity and stability make it particularly interesting for formulators seeking eco-friendly additives with specific performance characteristics.

From a chemical perspective, CAS 23600-77-3 exhibits several noteworthy characteristics. The bromine substitution at the para position enhances the compound's electron-withdrawing properties, while the propanoate ester group contributes to its solubility profile. These features make it useful in organic synthesis as an intermediate for more complex molecules. Researchers frequently inquire about its reaction mechanisms and synthetic pathways, particularly in the context of creating novel materials with specific optical or thermal properties.

The applications of 4-bromophenyl propionate span multiple industries. In material science, it serves as a building block for advanced polymers with enhanced flame retardancy and UV stability. The pharmaceutical industry explores its potential as a precursor for drug development, especially in creating molecules with specific biological activities. Recent studies have investigated its role in advanced material formulations, particularly in response to increasing demand for high-performance additives that meet stringent environmental regulations.

Market trends indicate growing interest in specialty brominated compounds like Phenol, 4-bromo-,1-propanoate. The global shift toward sustainable chemistry has created opportunities for innovative applications of such intermediates. Industry professionals frequently search for information about its manufacturing processes, quality standards, and supply chain availability, reflecting the compound's commercial importance. Analytical techniques for characterizing CAS 23600-77-3, including HPLC and GC-MS methods, are also common topics of inquiry among quality control specialists.

Safety and handling considerations for 4-bromo-,1-propanoate phenol follow standard protocols for phenolic compounds. While not classified as highly hazardous, proper laboratory practices should be observed during handling. The compound's stability under various conditions is frequently researched, with particular attention to its behavior in different formulation matrices and processing environments. These investigations contribute to optimizing its performance in end-use applications while ensuring compliance with industry regulations.

Emerging research directions for Phenol, 4-bromo-,1-propanoate include its potential in renewable energy applications and smart material development. Scientists are exploring its photophysical properties for possible use in organic electronics and energy storage systems. The compound's molecular architecture makes it an interesting candidate for designing functional materials with tailored properties. These developments align with current scientific priorities in materials innovation and sustainable technology solutions.

Quality specifications for CAS 23600-77-3 typically include purity assessments, bromine content verification, and impurity profiling. Manufacturers and users alike seek detailed information about analytical methods for quality control and storage conditions to maintain product integrity. The compound's compatibility with various solvents and matrices is another area of practical interest for industrial applications, influencing formulation strategies across different sectors.

Environmental considerations surrounding brominated phenol derivatives have led to increased research into their ecological impact and degradation pathways. While 4-bromophenyl propionate is not considered a major environmental concern, understanding its fate in different ecosystems contributes to responsible use practices. This aligns with the chemical industry's broader commitment to green chemistry principles and sustainable development goals.

The future outlook for Phenol, 4-bromo-,1-propanoate appears promising as new applications continue to emerge. Its role in developing advanced functional materials and as a synthetic intermediate in specialty chemical production ensures ongoing relevance. As research uncovers novel properties and applications, this compound is likely to maintain its position as a valuable tool for chemists and materials scientists working at the forefront of technological innovation and sustainable chemistry solutions.

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